4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide

• IUPAC Name: 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide
• InChI: InChI=1S/C13H10N6O2/c20-11-9-5-2-1-4-8(9)10(16-17-11)12(21)18-19-13-14-6-3-7-15-13/h1-7H,(H,17,20)(H,18,21)(H,14,15,19)
• InChI Key: RNLAOKAUQSACMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)C(=O)NNC3=NC=CC=N3
• Molecular Formula: C13H10N6O2
• Molecular Weight: 282.26 g/mol

Description

4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, including its ability to inhibit certain enzymes and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide involves its ability to inhibit certain enzymes, including tyrosine kinases and topoisomerases. This inhibition leads to the disruption of cellular processes and ultimately cell death. Furthermore, this compound has been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide are complex and depend on the specific application. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell growth. In bacteria, it has been shown to disrupt cell wall synthesis and inhibit growth. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide in lab experiments include its ability to inhibit enzymes and induce apoptosis in cancer cells, making it a valuable tool for drug discovery. Additionally, this compound has been shown to have antimicrobial properties, making it useful in studying bacterial growth. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for the study of 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide. One potential direction is to further investigate its potential as a therapeutic agent for cancer treatment. Additionally, this compound could be studied for its potential as an antimicrobial agent, particularly in the treatment of antibiotic-resistant bacteria. Furthermore, the mechanism of action of this compound could be further elucidated to better understand its effects on cellular processes. Finally, future research could focus on developing more efficient synthesis methods for this compound to make it more accessible for research and potential applications.

Synthesis Methods

The synthesis of 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide involves the condensation of phthalic hydrazide with pyrimidine-2,4-dione in the presence of a suitable catalyst. The resulting product is then oxidized to form 4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide. This process has been optimized to produce high yields of the compound, making it a cost-effective method for large-scale production.

Scientific Research Applications

4-oxo-N'-pyrimidin-2-yl-3H-phthalazine-1-carbohydrazide has been extensively studied for its potential applications in various fields. One of the most significant applications is in the field of drug discovery, where it has been shown to inhibit certain enzymes that are involved in various diseases, including cancer and Alzheimer's disease. Additionally, this compound has been studied for its potential as an antimicrobial agent, with promising results.